Cas no 55755-92-5 (4-bromo-1,5-dimethyl-2-phenylpyrazol-3-one)

• Product Name: 4-bromo-1,5-dimethyl-2-phenylpyrazol-3-one
• CAS No: 55755-92-5
• MF: C₈H₁₄I₂N₂O₂
• MW: 424.017906665802
• CID: 1595500
• PubChem ID: 246170
• Update Time: 2025-04-21

4-bromo-1,5-dimethyl-2-phenylpyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1,5-dimethyl-2-phenylpyrazol-3-one
• DTXSID90971134
• NSC-58802
• N,N'-(Butane-1,4-diyl)bis(2-iodoacetamide)
• NSC58802
• 55755-92-5
• N,N'-(Butane-1,4-diyl)bis(2-iodoethanimidic acid)
• 2-iodo-N-[4-[(2-iodoacetyl)amino]butyl]acetamide

• Inchi： 1S/C8H14I2N2O2/c9-5-7(13)11-3-1-2-4-12-8(14)6-10/h1-6H2,(H,11,13)(H,12,14)
• InChI Key： RASVJXANGDJOCE-UHFFFAOYSA-N
• SMILES： ICC(NCCCCNC(CI)=O)=O

Computed Properties

• Exact Mass: 423.91362
• Monoisotopic Mass: 423.91447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2